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Compound of Interest

Compound Name: 4-Chloro-2-nitrobenzoic acid

Cat. No.: B146358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Chloro-2-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a crucial

intermediate in the synthesis of a variety of organic compounds, particularly in the

pharmaceutical and dye industries. Its chemical structure, featuring a carboxylic acid group, a

nitro group, and a chlorine atom on a benzene ring, imparts unique reactivity that makes it a

versatile building block for more complex molecules. This technical guide provides a

comprehensive overview of the chemical structure, properties, synthesis, and analysis of 4-
chloro-2-nitrobenzoic acid.

Chemical Structure and Identification
4-Chloro-2-nitrobenzoic acid is a benzene derivative with three substituents: a chlorine atom

at position 4, a nitro group at position 2, and a carboxylic acid group at position 1.

Molecular Structure:

Caption: Chemical structure of 4-Chloro-2-nitrobenzoic acid.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 4-chloro-2-nitrobenzoic acid[1][2]

Synonyms 2-Nitro-4-chlorobenzoic acid[1][2][3]

CAS Number 6280-88-2[1][2][3][4]

Molecular Formula C7H4ClNO4[1][2][3][4]

Molecular Weight 201.56 g/mol [2][4]

InChI
InChI=1S/C7H4ClNO4/c8-4-1-2-5(7(10)11)6(3-

4)9(12)13/h1-3H,(H,10,11)[1][2][4]

InChIKey JAHIPDTWWVYVRV-UHFFFAOYSA-N[1][4]

SMILES
C1=CC(=C(C=C1Cl)--INVALID-LINK--

[O-])C(=O)O[2]

EC Number 228-483-5[3][4]

Physicochemical Properties
A summary of the key physicochemical properties of 4-Chloro-2-nitrobenzoic acid is

presented in the table below. These properties are essential for designing synthetic routes,

purification procedures, and for understanding its behavior in various chemical and biological

systems.

Table 2: Physicochemical Properties
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Property Value

Appearance Slightly yellow powder or crystals[3][5][6]

Melting Point 139 - 146 °C[3][5][6][7][8]

Boiling Point 357 °C at 760 mmHg[6][8]

Solubility
Very soluble in water[3]. Soluble in organic

solvents.

pKa 1.97[3]

Density 1.5 g/cm³[6]

Flash Point 169.7 °C[8]

Vapor Pressure 1.03E-05 mmHg at 25°C[8]

Synthesis of 4-Chloro-2-nitrobenzoic Acid
The most common method for the synthesis of 4-chloro-2-nitrobenzoic acid is through the

oxidation of 4-chloro-2-nitrotoluene.

Synthesis Pathway:

4-Chloro-2-nitrotoluene

Oxidizing Agent
(e.g., Nitric Acid, Potassium Permanganate)

4-Chloro-2-nitrobenzoic acid

Click to download full resolution via product page
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Caption: General synthesis pathway for 4-Chloro-2-nitrobenzoic acid.

Experimental Protocol: Oxidation of 4-chloro-2-
nitrotoluene with Nitric Acid
This protocol describes a common laboratory-scale synthesis of 4-chloro-2-nitrobenzoic acid.

Materials:

4-chloro-2-nitrotoluene

Concentrated nitric acid (65%)

Concentrated sulfuric acid (75%)

Vanadium pentoxide (catalyst)

Chlorobenzene (for recrystallization)

Ice

Distilled water

Equipment:

Three-necked round-bottom flask (1000 mL)

Thermometer

Reflux condenser

Dropping funnel

Stirrer

Heating mantle

Vacuum filtration apparatus
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Beakers and other standard laboratory glassware

Procedure:

In a 1000 mL three-necked flask, combine 100 g of 4-chloro-2-nitrotoluene and 20 g of

vanadium pentoxide.

Carefully add 740 g of a 75% sulfuric acid solution to the flask.

Set up the apparatus with a stirrer, thermometer, reflux condenser, and a dropping funnel.

Begin stirring and heat the mixture to the desired reaction temperature.

Slowly add 110 mL of 65% concentrated nitric acid to the reaction mixture through the

dropping funnel over a period of 11 hours.

After the addition is complete, continue stirring and maintain the temperature for an

additional hour to ensure the reaction goes to completion.

Cool the reaction mixture to room temperature and pour it slowly over a large volume of ice-

water with constant stirring to precipitate the crude product.

Collect the crude 4-chloro-2-nitrobenzoic acid by vacuum filtration and wash the solid with

cold distilled water.

Recrystallize the crude product from chlorobenzene to obtain a purified white crystalline

powder.

Dry the purified product in a vacuum oven at 50°C.

Spectroscopic Analysis
Spectroscopic techniques are essential for the structural confirmation and purity assessment of

4-chloro-2-nitrobenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy:
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Experimental Protocol: A ¹H NMR spectrum is typically recorded on a 300 or 400 MHz

spectrometer. A sample of 4-chloro-2-nitrobenzoic acid is dissolved in a deuterated solvent

such as deuterochloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). Tetramethylsilane

(TMS) is commonly used as an internal standard.

Expected Spectrum: The aromatic region of the ¹H NMR spectrum will show signals

corresponding to the three protons on the benzene ring. The chemical shifts and coupling

patterns of these protons are indicative of their positions relative to the electron-withdrawing

nitro and carboxylic acid groups and the chlorine atom.

¹³C NMR Spectroscopy:

Experimental Protocol: A ¹³C NMR spectrum is recorded on the same instrument as the ¹H

NMR. Due to the lower natural abundance of ¹³C, a larger number of scans is typically

required.

Expected Spectrum: The spectrum will show seven distinct signals corresponding to the

seven carbon atoms in the molecule. The chemical shifts of the aromatic carbons will be

influenced by the attached substituents, and the carbonyl carbon of the carboxylic acid will

appear at a characteristic downfield shift.

Infrared (IR) Spectroscopy
Experimental Protocol: An IR spectrum can be obtained using a Fourier Transform Infrared

(FTIR) spectrometer. The sample can be prepared as a KBr pellet or analyzed as a thin film

on a salt plate (e.g., NaCl).

Expected Spectrum: The IR spectrum will exhibit characteristic absorption bands for the

functional groups present in the molecule. Key expected absorptions include:

A broad O-H stretch from the carboxylic acid group (around 3000 cm⁻¹).

A strong C=O stretch from the carboxylic acid group (around 1700 cm⁻¹).

Asymmetric and symmetric N-O stretches from the nitro group (around 1530 and 1350

cm⁻¹).
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C-Cl stretch (in the fingerprint region).

C-H stretches and bends from the aromatic ring.

Mass Spectrometry (MS)
Experimental Protocol: Mass spectra can be obtained using various ionization techniques

such as Electron Ionization (EI) or Electrospray Ionization (ESI). For EI-MS, the sample is

introduced into the mass spectrometer where it is bombarded with high-energy electrons.

For ESI-MS, the sample is dissolved in a suitable solvent and introduced into the mass

spectrometer through a capillary.

Expected Spectrum: The mass spectrum will show a molecular ion peak (M⁺) corresponding

to the molecular weight of the compound (201.56 g/mol ). The isotopic pattern of the

molecular ion peak will show a characteristic M+2 peak with approximately one-third the

intensity of the M⁺ peak, which is indicative of the presence of a chlorine atom.

Fragmentation patterns can also provide further structural information.

Safety and Handling
4-Chloro-2-nitrobenzoic acid should be handled with appropriate safety precautions in a well-

ventilated area.

Hazards: It is classified as an irritant and may cause skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

gloves, safety goggles, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

substances such as strong bases and oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
This technical guide has provided a detailed overview of the chemical structure, properties,

synthesis, and analysis of 4-chloro-2-nitrobenzoic acid. The information presented is

intended to be a valuable resource for researchers, scientists, and drug development
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professionals working with this important chemical intermediate. The provided experimental

protocols offer a starting point for the synthesis and characterization of this compound in a

laboratory setting. As with any chemical, proper safety procedures should always be followed

when handling 4-chloro-2-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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